Cas no 1700-29-4 (4-Benzyloxy-3-methoxyphenylacetonitrile)

4-Benzyloxy-3-methoxyphenylacetonitrile is a synthetic organic compound featuring a benzylic nitrile group attached to a substituted phenyl ring. Its structure, incorporating both benzyloxy and methoxy functional groups, makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The compound’s reactivity, especially at the nitrile moiety, allows for further functionalization through hydrolysis, reduction, or nucleophilic addition. Its stability under standard conditions and well-defined purity make it suitable for research and industrial applications. The presence of electron-donating substituents enhances its utility in electrophilic aromatic substitution reactions, offering controlled selectivity in synthetic pathways.
4-Benzyloxy-3-methoxyphenylacetonitrile structure
1700-29-4 structure
Product Name:4-Benzyloxy-3-methoxyphenylacetonitrile
CAS No:1700-29-4
MF:C16H15NO2
MW:253.295804262161
MDL:MFCD00016394
CID:83896
PubChem ID:297963
Update Time:2025-06-08

4-Benzyloxy-3-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Benzyloxy-3-methoxyphenylacetonitrile
    • 4-Benzyloxy-3-methoxybenzyl cyanide
    • 2-(4-(benzyloxy)-3-methoxyphenyl) acetonitrile
    • 2-(3-methoxy-4-phenylmethoxyphenyl)acetonitrile
    • 4-Benzyloxy-3-methoxybenzyl cyanide, 2-(Benzyloxy)-5-(cyanomethyl)anisole
    • 2-(4-(Benzyloxy)-3-Methoxyphenyl)acetonitrile
    • 2-[4-(benzyloxy)-3-methoxyphenyl]acetonitrile
    • KSOYPRFHKIOHMY-UHFFFAOYSA-N
    • [4-(benzyloxy)-3-methoxyphenyl]acetonitrile
    • Benzeneacetonitrile, 3-methoxy-4-(phenylmethoxy)-
    • NSC169520
    • AMBZ0435
    • OR7895
    • A
    • MFCD00016394
    • AKOS015851829
    • N10379
    • 1700-29-4
    • AM86062
    • DTXSID60305164
    • NSC-169520
    • 2-(4-Benzyloxy-3-methoxy-phenyl)acetonitrile
    • A811159
    • CS-0128702
    • FT-0617655
    • Benzeneacetonitrile,3-methoxy-4-(phenylmethoxy)-
    • PS-7440
    • SCHEMBL6355596
    • DTXCID70256294
    • DB-043802
    • MDL： MFCD00016394
    • Inchi： 1S/C16H15NO2/c1-18-16-11-13(9-10-17)7-8-15(16)19-12-14-5-3-2-4-6-14/h2-8,11H,9,12H2,1H3
    • InChI Key： KSOYPRFHKIOHMY-UHFFFAOYSA-N
    • SMILES： O(CC1C=CC=CC=1)C1C=CC(CC#N)=CC=1OC
    • BRN： 2702492

Computed Properties

  • Exact Mass: 253.11000
  • Monoisotopic Mass: 253.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 42.2
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Solids
  • Density: 1.129
  • Melting Point: 68-70°C
  • Boiling Point: 195°C 1mm
  • Flash Point: 195°C/1mm
  • Refractive Index: 1.569
  • PSA: 42.25000
  • LogP: 3.34028
  • Solubility: Not determined

4-Benzyloxy-3-methoxyphenylacetonitrile Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：3439
  • Hazard Category Code： 22
  • Safety Instruction： S22-S36/37
  • Hazardous Material Identification： Xi
  • Risk Phrases：R22
  • Packing Group：III
  • Safety Term：6.1
  • HazardClass：6.1
  • PackingGroup：III

4-Benzyloxy-3-methoxyphenylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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